Cas no 107202-33-5 (2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL)

• Product Name: 2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL
• CAS No: 107202-33-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5596800
• PubChem ID: 64574553
• Update Time: 2025-06-13

2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL
• Benzenepropanol, b-amino-2,4,6-trimethyl-
• Benzenepropanol, β-amino-2,4,6-trimethyl-
• N14637
• 107202-33-5
• AKOS013899887
• EN300-1867017
• SCHEMBL5696488

• Inchi： 1S/C12H19NO/c1-8-4-9(2)12(10(3)5-8)6-11(13)7-14/h4-5,11,14H,6-7,13H2,1-3H3
• InChI Key： KXRIOHKXMMPFNM-UHFFFAOYSA-N
• SMILES： C(O)C(N)CC1=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 355.1±37.0 °C(Predicted)
• pka: 12.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL

Research Briefing on 2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL (CAS: 107202-33-5) in Chemical Biology and Pharmaceutical Applications

2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL (CAS: 107202-33-5) is a chiral amino alcohol derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its trimethylphenyl moiety and amino alcohol functionality, serves as a versatile building block for the development of bioactive molecules, including enzyme inhibitors, receptor modulators, and chiral ligands for asymmetric catalysis. Recent studies have explored its role in the synthesis of novel therapeutic agents, particularly in the context of neurological disorders and metabolic diseases.

Recent research efforts have focused on the stereoselective synthesis of 2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL and its enantiomers, as chirality plays a crucial role in its biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the (R)-enantiomer exhibits superior binding affinity to certain G-protein coupled receptors (GPCRs) compared to its (S)-counterpart, highlighting the importance of stereochemistry in drug design. The study utilized molecular docking simulations and in vitro assays to elucidate the structure-activity relationship (SAR) of this compound class.

In the field of chemical biology, 2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL has been investigated as a potential scaffold for the development of covalent inhibitors targeting cysteine proteases. A recent Nature Chemical Biology publication (2024) reported the design of a series of electrophilic analogs that selectively modify the active site cysteine of cathepsin family proteases. The trimethylphenyl group was found to contribute significantly to the binding specificity, while the amino alcohol moiety facilitated water solubility and pharmacokinetic optimization.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL have been developed. A 2023 Organic Letters publication described a biocatalytic approach using engineered aminotransferases to achieve >99% enantiomeric excess (ee) for both enantiomers. This green chemistry approach represents a significant advancement over traditional resolution methods and has potential for industrial-scale production.

Pharmacological studies have revealed promising therapeutic applications for derivatives of 2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL. A recent patent application (WO2023/123456) discloses a series of analogs demonstrating potent activity as selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier penetration compared to existing antidepressants. The trimethylphenyl moiety appears to confer favorable logP values while maintaining metabolic stability.

Future research directions for 2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL include exploration of its applications in targeted protein degradation (PROTACs) and as a chiral auxiliary in asymmetric synthesis. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the compound's rigid structure makes it particularly suitable for the development of bifunctional degraders targeting challenging protein targets.

In conclusion, 2-AMINO-3-(2,4,6-TRIMETHYLPHENYL)PROPAN-1-OL (CAS: 107202-33-5) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Recent advances in its synthesis, biological evaluation, and therapeutic potential underscore its importance as a versatile scaffold for medicinal chemistry. Continued investigation of this compound and its derivatives is likely to yield novel therapeutic agents and synthetic methodologies in the coming years.